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Compound of Interest

Compound Name: Dysprosium(III) nitrate hydrate

Cat. No.: B560923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of Dysprosium(III) nitrate hydrate, a compound

of interest in various research and development fields. It covers its chemical identifiers,

physicochemical properties, and key experimental applications, with a focus on providing

actionable data and protocols for scientific professionals.

Chemical Identity and Nomenclature
Dysprosium(III) nitrate is an inorganic salt of dysprosium and nitric acid. It is hygroscopic and

commonly exists in various hydrated forms, the most prevalent being the pentahydrate.[1][2]

The level of hydration can vary, so it is often represented with the general formula

Dy(NO₃)₃·xH₂O.[3]

The following tables summarize the key identifiers for the anhydrous salt and its common

hydrates.

Table 1: Primary Identifiers for Dysprosium(III) Nitrate and its Hydrates
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Hydration State CAS Number EC Number PubChem CID

Anhydrous 10143-38-1 233-410-5 25007

Monohydrate 100641-13-2 N/A 57346095

Pentahydrate 10031-49-9 629-564-1 91886635

Hexahydrate 35725-30-5 N/A 215463

Data sourced from multiple references.[1][3][4]

Table 2: Additional Chemical Identifiers for Dysprosium(III) Nitrate Hydrates

Identifier Type Monohydrate Data Pentahydrate Data Hexahydrate Data

ChemSpider ID 26666880 21241308 186810
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Data sourced from Wikipedia and PubChem.[1][4]
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Caption: Relationship between anhydrous and hydrated forms of Dysprosium(III) nitrate.

Physicochemical Properties
Dysprosium(III) nitrate hydrate presents as yellowish or white to pale yellow crystals.[1][2] It

is readily soluble in water and ethanol.[1] As a salt of a rare earth element, it possesses unique

magnetic properties, making it valuable in materials science.[2][5]

Table 3: Physicochemical Data for Dysprosium(III) Nitrate and its Hydrates
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Property Anhydrous Monohydrate Pentahydrate Hexahydrate

Molecular

Formula
Dy(NO₃)₃ DyH₂N₃O₁₀ DyH₁₀N₃O₁₄ Dy(NO₃)₃·6H₂O

Molar Mass (

g/mol )
348.51[1][3] 366.53[4][6] 438.59[7][8] 456.61[5]

Appearance
Yellowish

crystals[1]

White to yellow

crystals[6]

White to pale

yellow powder[2]
Yellowish solid[5]

Melting Point

(°C)
N/A N/A 88.6[1][8] 88.6[5]

Key

Characteristics
- Hygroscopic

Hygroscopic,

Soluble in

water[2]

Hygroscopic,

Paramagnetic[5]

Note: The melting point of 88.6 °C is often cited for the hydrated form, which melts in its own

water of crystallization.[1]

Experimental Protocols & Applications
While specific protocols are proprietary to individual research labs, general methodologies for

the synthesis and application of Dysprosium(III) nitrate hydrate are available in the literature.

Dysprosium(III) nitrate can be prepared through the reaction of dysprosium(III) oxide with nitric

acid.[5] The resulting solution is then typically heated to concentrate it, followed by cooling to

allow the hydrated crystals to form.
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Dysprosium(III) Oxide
(Dy₂O₃)

1. Dissolution
React reagents in an aqueous solution.

Nitric Acid
(HNO₃)

2. Concentration
Gently heat the solution to remove excess water.

3. Crystallization
Cool the concentrated solution to precipitate crystals.

Dysprosium(III) Nitrate Hydrate Crystals
(Dy(NO₃)₃·xH₂O)

Click to download full resolution via product page

Caption: General workflow for the laboratory synthesis of Dysprosium(III) nitrate hydrate.

Dysprosium(III) nitrate pentahydrate serves as a precursor for synthesizing coordination

compounds and metal-organic frameworks (MOFs). For instance, it is used to prepare

carboxylate-based dinuclear dysprosium compounds.[8][9][10]

Experimental Protocol Example: A common procedure involves reacting Dysprosium(III) nitrate

pentahydrate with a carboxylic acid (e.g., n-butyric acid) and a base (e.g., triethylamine) in a

suitable solvent like methanol.[9][10] The base deprotonates the carboxylic acid, allowing the

carboxylate to coordinate with the dysprosium ion.
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Caption: Workflow for synthesizing a dinuclear dysprosium compound.

Dysprosium compounds are explored for their unique properties in several advanced

applications:

Magnetic Materials: Essential for creating high-performance magnets.[2][7]

Biomedical Research: Investigated for use as MRI contrast agents and in drug delivery

systems.[7]

Advanced Materials: Used in the synthesis of phosphors for LED lighting and display

technologies.[2][7]

Safety and Handling
Dysprosium(III) nitrate hydrate is an oxidizing agent and requires careful handling.[5][11]
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Hazard Classifications: Oxidizing solid (Category 2), Skin Irritant (Category 2), Eye Irritant

(Category 2), Specific target organ toxicity — single exposure (Category 3, Respiratory tract

irritation).[4][12][13]

Precautionary Measures:

Keep away from heat, sparks, open flames, and combustible materials.[11][14]

Wear protective gloves, clothing, and eye/face protection.[15]

Use in a well-ventilated area and avoid breathing dust.[12][14]

In case of contact with eyes, rinse cautiously with water for several minutes.[14]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][12]

This guide is intended for informational purposes for qualified professionals. Always consult a

comprehensive Safety Data Sheet (SDS) before handling this chemical.[11][12][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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